Cas no 132338-12-6 (2(3H)-Oxazolone,4-methyl-5-(4-pyridinyl)-)

• Product Name: 2(3H)-Oxazolone,4-methyl-5-(4-pyridinyl)-
• CAS No: 132338-12-6
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 171204
• PubChem ID: 125537
• Update Time: 2025-04-19

2(3H)-Oxazolone,4-methyl-5-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Oxazolone,4-methyl-5-(4-pyridinyl)-
• 4-methyl-5-(4-pyridinyl)-2(3H)-oxazolone
• 4-methyl-5-pyridin-4-yl-3H-1,3-oxazol-2-one
• 2(3H)-Oxazolone, 4-methyl-5-(4-pyridinyl)
• 4-methyl-5-(pyridin-4-yl)-1,3-oxazol-2(3H)-one
• Mdl 27044
• Mdl-27044
• DTXSID70157499
• SCHEMBL7269315
• 132338-12-6

• Inchi： 1S/C9H8N2O2/c1-6-8(13-9(12)11-6)7-2-4-10-5-3-7/h2-5H,1H3,(H,11,12)
• InChI Key： HYFQYGZLUXYDEG-UHFFFAOYSA-N
• SMILES： O1C(NC(C)=C1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.267
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.572
• PSA: 51.22